Cas no 1266583-91-8 (Benzenepropanoyl chloride, α-[[(4-methylphenyl)sulfonyl]amino]-, (αR)-)

• Product Name: Benzenepropanoyl chloride, α-[[(4-methylphenyl)sulfonyl]amino]-, (αR)-
• CAS No: 1266583-91-8
• MF: C₁₆H₁₆ClNO₃S
• MW: 337.821142196655
• CID: 5187859
• Update Time: 2025-05-20

Benzenepropanoyl chloride, α-[[(4-methylphenyl)sulfonyl]amino]-, (αR)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoyl chloride, α-[[(4-methylphenyl)sulfonyl]amino]-, (αR)-
• Tosyl-D-phenylalaninoyl chloride

• Inchi： 1S/C16H16ClNO3S/c1-12-7-9-14(10-8-12)22(20,21)18-15(16(17)19)11-13-5-3-2-4-6-13/h2-10,15,18H,11H2,1H3/t15-/m1/s1
• InChI Key： KISOIDIHUAPEON-OAHLLOKOSA-N
• SMILES： C1(C[C@@H](NS(C2=CC=C(C)C=C2)(=O)=O)C(Cl)=O)=CC=CC=C1

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 492.1±55.0 °C(Predicted)
• pka: 8.68±0.50(Predicted)

Additional information on Benzenepropanoyl chloride, α-[[(4-methylphenyl)sulfonyl]amino]-, (αR)-

Benzenepropanoyl Chloride, α-[[(4-Methylphenyl)sulfonyl]amino]-, (αR)-: A Comprehensive Overview

Benzenepropanoyl chloride, α-[[(4-methylphenyl)sulfonyl]amino]-, (αR)- is a highly specialized organic compound with the CAS number 1266583-91-8. This compound belongs to the class of sulfonyl chlorides and is widely recognized for its unique chemical properties and applications in various fields. The molecule features a benzenepropanoyl group attached to an α-amino sulfonyl moiety, which imparts it with distinctive reactivity and functionality. Recent advancements in synthetic chemistry have further enhanced its utility in drug discovery, material science, and advanced chemical manufacturing.

The synthesis of Benzenepropanoyl chloride, α-[[(4-methylphenyl)sulfonyl]amino]-, (αR)- involves a multi-step process that typically begins with the preparation of the sulfonyl chloride intermediate. This is achieved through the reaction of 4-methylphenyl sulfonic acid with thionyl chloride (SOCl₂), followed by purification to isolate the sulfonyl chloride derivative. The subsequent step involves nucleophilic substitution with an appropriately substituted benzenepropanoyl amine to form the final product. Recent studies have highlighted the use of microwave-assisted synthesis techniques to optimize reaction conditions, significantly reducing reaction times while maintaining high yields.

One of the most notable applications of this compound is in the field of drug discovery and development. The α-amino sulfonyl group serves as a versatile building block for constructing bioactive molecules with potential therapeutic applications. For instance, researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, which are critical in targeting various oncogenic pathways. A 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent inhibitory activity against Aurora kinases, making them promising candidates for anti-cancer therapies.

In addition to its role in pharmaceuticals, Benzenepropanoyl chloride, α-[[(4-methylphenyl)sulfonyl]amino]-, (αR)- has found significant utility in material science, particularly in the development of advanced polymers and coatings. The sulfonyl group's strong electron-withdrawing properties make it ideal for enhancing the thermal stability and mechanical strength of polymer matrices. A recent breakthrough reported in *Advanced Materials* showcased its integration into polyurethane formulations, resulting in materials with improved resistance to environmental degradation.

The stereochemistry of this compound plays a crucial role in its functionality. The (αR) configuration ensures optimal molecular interactions, which are essential for its biological activity and chemical reactivity. Recent advancements in chiral resolution techniques have enabled the scalable production of enantiopure samples, further expanding its applicability in asymmetric synthesis and enantioselective catalysis.

From an environmental standpoint, researchers have been actively exploring sustainable methods for synthesizing and utilizing this compound. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during its production. For instance, solvent-free reactions and catalytic systems have been developed to enhance process efficiency while maintaining high product quality.

In conclusion, Benzenepropanoyl chloride, α-[[(4-methylphenyl)sulfonyl]amino]-, (αR)- stands as a testament to the ingenuity of modern chemical synthesis and its far-reaching impact across diverse industries. With ongoing research focused on optimizing its synthesis and expanding its applications, this compound continues to be a focal point for scientific innovation.